Cas no 43041-12-9 (D-Proline Methyl Ester)

D-Proline Methyl Ester is a chiral building block widely used in organic synthesis and pharmaceutical applications. As the methyl ester derivative of D-proline, it offers enhanced solubility and reactivity, making it valuable for peptide synthesis and asymmetric catalysis. Its rigid pyrrolidine ring structure contributes to stereochemical control in reactions, particularly in the formation of enantiomerically pure compounds. The ester group facilitates further functionalization, enabling efficient derivatization for target molecules. This compound is particularly useful in medicinal chemistry for the development of protease inhibitors and other bioactive molecules. Its high purity and stability ensure consistent performance in demanding synthetic processes.
D-Proline Methyl Ester structure
D-Proline Methyl Ester structure
Product Name:D-Proline Methyl Ester
CAS No:43041-12-9
MF:C6H11NO2
MW:129.1570
MDL:MFCD05864595
CID:329817
PubChem ID:853476
Update Time:2025-06-08

D-Proline Methyl Ester Chemical and Physical Properties

Names and Identifiers

    • (R)-Methyl pyrrolidine-2-carboxylate
    • D-Proline Methyl Ester
    • (S)-methyl pyrrolidine-2-carboxylate
    • Methyl D-prolinate
    • D-Proline, methyl ester
    • (R)-proline methyl ester
    • methyl (2R)-pyrrolidine-2-carboxylate
    • EON208T642
    • d-proline methylester
    • (2R)-proline methylester
    • BLWYXBNNBYXPPL-RXMQYKEDSA-N
    • 5950AB
    • (R)-pyrrolidine-2-carboxylic acid methyl ester
    • (2R)-2-pyr
    • (2R)-2-pyrrolidinecarboxylic acid meth
    • UNII-EON208T642
    • SCHEMBL708271
    • (R)-pyrrolidine-2-carboxylic acid methyl ester, AldrichCPR
    • DB-032032
    • METHYL PROLINE, (+)-
    • (r)-methylpyrrolidine-2-carboxylate
    • METHYL PROLINE, (R)-
    • AKOS015850884
    • CS-0059199
    • DTXSID401314597
    • D82335
    • METHYL (R)-PYRROLIDINE-2-CARBOXYLATE
    • 43041-12-9
    • Q27277272
    • EINECS 256-057-9
    • EN300-395314
    • (R)-2-(METHOXYCARBONYL)PYRROLIDINE
    • MFCD06656665
    • NS00093502
    • MDL： MFCD05864595
    • Inchi： 1S/C6H11NO2/c1-9-6(8)5-3-2-4-7-5/h5,7H,2-4H2,1H3/t5-/m1/s1
    • InChI Key： BLWYXBNNBYXPPL-RXMQYKEDSA-N
    • SMILES： O(C([H])([H])[H])C([C@@]1([H])C([H])([H])C([H])([H])C([H])([H])N1[H])=O

Computed Properties

  • Exact Mass: 129.07900
  • Monoisotopic Mass: 129.078979
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 9
  • Rotatable Bond Count: 2
  • Complexity: 114
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 1
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.1
  • Topological Polar Surface Area: 38.3

Experimental Properties

  • Density: 1.055
  • Boiling Point: 169.9°Cat760mmHg
  • Flash Point: 56.5°C
  • Refractive Index: 1.447
  • PSA: 38.33000
  • LogP: 0.24020

D-Proline Methyl Ester Customs Data

  • HS CODE：2933990090
  • Customs Data：

    China Customs Code:

    2933990090

    Overview:

    2933990090. Other heterocyclic compounds containing only nitrogen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

    Summary:

    2933990090. heterocyclic compounds with nitrogen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

D-Proline Methyl Ester Pricemore >>

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